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Compound of Interest

Compound Name: 2-Cyano-2-propanol-1,1,1,3,3,3-d6
CAS No.: 40662-43-9
Cat. No.: B018810
Get Quote
& J

Executive Summary

Acetone Cyanohydrin-d6 (

) is a critical deuterated intermediate used in the synthesis of deuterated methacrylates (e.g.,
MMA-d8) and as a cyano-group donor in kinetic isotope effect (KIE) studies.

The Verdict:

¢ Direct Sourcing: Highly restricted. Only available as "Custom Synthesis" from select vendors
(e.g., Pharmaffiliates, TRC). High cost (> $500/g) and stability risks during shipping make
this viable only for reference standards, not synthetic intermediates.

¢ In-Situ Generation (Recommended): The superior strategy for synthetic applications.
Generating the reagent ex tempore from Acetone-d6 and Potassium Cyanide (KCN) or
Trimethylsilyl Cyanide (TMSCN) ensures maximal isotopic enrichment and eliminates
decomposition loss.
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Market Landscape: Commercial Availability

Unlike its non-deuterated counterpart (CAS 75-86-5), the deuterated form is unstable and
prone to isotopic scrambling if not stored under strict acidic stabilization.

Table 1: Commercial Source Benchmarking (Direct
Purchase)

Note: "Inquire" indicates non-stock items requiring lead times of 4-12 weeks.

) Product CAS ] o Estimated
Supplier . Purity Spec  Availability
Name Registry Cost
Pharmaffiliate = 2-Cyano-2- >98% Custom
40662-43-9 _
s propanol-d6 (Isotopic) Order
Toronto Acetone
_ 75-86-5 _
Research Cyanohydrin Custom Inquire
) (Labeled)
Chemicals (Custom)
Sigma-
. Not Listed N/A N/A N/A N/A
Aldrich
CIL/ CDN _
Not Listed N/A N/A N/A N/A
Isotopes

Critical Insight: The lack of shelf availability is due to the equilibrium constant (

) favoring dissociation into Acetone-d6 and HCN at neutral pH or elevated
temperatures. Buying "bottled" Acetone Cyanohydrin-d6 poses a significant risk of
receiving a degraded product containing free Acetone-d6.

Precursor Benchmarking: The "Make" Strategy

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Since synthesis is the primary route, the quality of the Acetone-d6 precursor is the determining
factor for the final product's isotopic purity.

Table 2: Acetone-d6 Precursor Comparison

Comparison of major suppliers for the starting material Acetone-d6 (CAS 666-52-4).

Cambridge ) ) )
. Sigma-Aldrich Recommendati
Metric Isotope Labs CDN Isotopes
(Merck) on
(CIL)
Product Code DLM-9 151793 D-0002
Isotopic Tie (High
) 99.9 atom % D 99.9 atom % D 99.9 atom % D )
Enrichment Quality)
Water Content <0.03% < 0.05% < 0.05% CIL (Critical)
) Ampoule / Ampoule
Packaging i Septum Bottle Screw Cap
Septum Vial (Preferred)
Cost (50g) $ CDN (Best
0s
g $ Value)

Technical Recommendation: For Quantitative NMR (QNMR) standards, use CIL (Ampouled) to
minimize water, which catalyzes hydrolysis. For Synthetic Intermediates (e.g., making MMA-
d8), use CDN Isotopes for cost-efficiency, as minor water content can be scavenged during the
cyanohydrin synthesis.

Experimental Protocols

Two validated pathways are presented. Method A is the industrial standard for bulk synthesis.
Method B is preferred for small-scale, high-purity applications using silyl chemistry.

Method A: Traditional In-Situ Generation (KCN/H2S04)

Best for: Large scale synthesis of deuterated methacrylates.

» Setup: 3-neck flask, mechanical stirrer, dropping funnel, maintained at 0-5°C.
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e Reagents:
o Acetone-d6 (1.0 eq)
o Potassium Cyanide (KCN) (1.2 eq) dissolved in min.

or
(careful with H/D exchange).

o Sulfuric Acid (40% solution).[1]

e Procedure:

o

Add KCN solution to Acetone-d6 at 0°C.

[¢]

Slowly add

dropwise. Caution: Exothermic; maintain T < 10°C to prevent HCN vaporization.

[¢]

Stir for 3 hours. Phase separation will occur.

[e]

Stabilization: If isolating, add traces of
to pH 2.0.
 Validation: Check conversion via GC-MS (look for

peak) or IR (Nitrile stretch at ~2240 cm™1).

Method B: Silyl Cyanohydrin Route (TMS-CN)

Best for: High-purity applications, avoiding free HCN gas.
o Reagents: Acetone-d6, Trimethylsilyl cyanide (TMS-CN), Zinc lodide (

) catalyst.

e Procedure:

o Mix Acetone-d6 and catalytic
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under Argon.

o Add TMS-CN dropwise at room temperature.
o Reaction is often quantitative within 1 hour.
o Result: Acetone-d6 TMS-cyanohydrin ether.

o Hydrolysis (Optional): Treat with 1M HCI to liberate free Acetone Cyanohydrin-d6 if
needed, though the TMS-protected form is often a superior nucleophile for subsequent
steps.

Decision & Workflow Visualization

The following diagram illustrates the decision logic and synthesis workflow for obtaining high-
quality Acetone Cyanohydrin-d6.
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Need Acetone Cyanohydrin-d6

Check Commercial Availability
(Pharmaffiliates/TRC)

l

Is it in stock?

Yes (Rare) No / Custom Only

Direct Purchase Synthesize In-House

(High Cost, Stability Risk) (Recommended)

Select Acetone-d6 Source
(CIL / Sigma / CDN)

/N

Route A: Traditional Route B: Silyl Ether
(Acetone-d6 + KCN + H2S04) (Acetone-d6 + TMS-CN)
Risk: HCN Gas Benefit: Stable Intermediate
QC Validation

(GNMR / GC-MS)

Use in Synthesis
(e.g. MMA-d8)

Click to download full resolution via product page

Figure 1: Strategic workflow for sourcing Acetone Cyanohydrin-d6. Due to commercial scarcity,
the "Make" pathway via Acetone-d6 precursors is the standard operating procedure.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b018810/docs?utm_src=pdf-body-img#benchmarking-guide-commercial-sources-synthesis-strategies-for-acetone-cyanohydrin-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Safety & Handling (Critical)

o HCN Hazard: Both commercial storage and synthesis involve the risk of Hydrogen Cyanide
evolution.

o Always work in a high-efficiency fume hood.
o Detector: Keep a handheld HCN monitor active during synthesis.

o Waste: Quench all cyanide waste with bleach (Sodium Hypochlorite) at pH > 10 before
disposal.

» Stability: If you successfully isolate free Acetone Cyanohydrin-d6, store it at -20°C and
ensure it remains slightly acidic (add 0.1%

or

). Neutral or basic conditions will cause rapid decomposition back to Acetone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Organic Syntheses Procedure [orgsyn.org]

e 2. Acetone Cyanohydrin as a Source of HCN in the Cu-Catalyzed Hydrocyanation of a-Aryl
Diazoacetates [organic-chemistry.org]

o To cite this document: BenchChem. [Benchmarking Guide: Commercial Sources & Synthesis
Strategies for Acetone Cyanohydrin-d6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018810/docs#benchmarking-guide-commercial-
sources-synthesis-strategies-for-acetone-cyanohydrin-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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